Cas no 721422-11-3 (3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 721422-11-3
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• MDL: MFCD03950879
• CID: 4716367
• Update Time: 2025-10-29

3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• (2E)-3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• Z46029368
• 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one

• MDL： MFCD03950879
• Inchi： 1S/C18H18O/c1-3-15-6-8-16(9-7-15)10-13-18(19)17-11-4-14(2)5-12-17/h4-13H,3H2,1-2H3
• InChI Key： OLCKUQMQTXLLOY-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)CC)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one

Research Brief on 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS: 721422-11-3)

Recent studies on 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS: 721422-11-3) have highlighted its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This chalcone derivative has garnered attention due to its unique structural properties and promising biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Researchers are increasingly focusing on optimizing its synthesis and evaluating its pharmacological profile to harness its full therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action in inhibiting key inflammatory pathways. The research demonstrated that 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one effectively suppresses the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

In the field of oncology, preliminary in vitro studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with cellular kinases and modulation of oxidative stress responses. Further in vivo studies are underway to validate these findings and assess its safety profile.

The synthesis of 3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one has also seen advancements, with recent reports highlighting more efficient catalytic methods that improve yield and purity. These developments are crucial for scaling up production for preclinical and clinical studies. Additionally, computational modeling studies have provided insights into its structure-activity relationship, aiding in the design of more potent analogs.

Despite these promising results, challenges remain, including optimizing bioavailability and reducing potential off-target effects. Future research directions may focus on formulation strategies, such as nanoparticle encapsulation, to enhance delivery and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into viable therapeutic options.